Cas no 2228296-23-7 (2,2-difluoro-4-(thiophen-3-yl)butanoic acid)

• Product Name: 2,2-difluoro-4-(thiophen-3-yl)butanoic acid
• CAS No: 2228296-23-7
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• CID: 5891503
• PubChem ID: 165640367
• Update Time: 2025-07-22

2,2-difluoro-4-(thiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-(thiophen-3-yl)butanoic acid
• 2228296-23-7
• EN300-1959444

• Inchi： 1S/C8H8F2O2S/c9-8(10,7(11)12)3-1-6-2-4-13-5-6/h2,4-5H,1,3H2,(H,11,12)
• InChI Key： LLNMDZLLBVMPMT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 2,2-difluoro-4-(thiophen-3-yl)butanoic acid

Introduction to 2,2-difluoro-4-(thiophen-3-yl)butanoic acid (CAS No: 2228296-23-7)

2,2-difluoro-4-(thiophen-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228296-23-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a bifluorinated butanoic acid backbone conjugated with a thiophene ring, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The molecular structure of 2,2-difluoro-4-(thiophen-3-yl)butanoic acid consists of a four-carbon chain with two fluorine atoms at the second carbon position, a carboxylic acid group at the terminal carbon, and a thiophene ring attached to the fourth carbon. This configuration imparts distinct electronic and steric characteristics, making it an intriguing molecule for medicinal chemists and material scientists alike. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity in pharmaceutical compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated heterocyclic compounds due to their enhanced pharmacological properties. Thiophene derivatives, in particular, have been extensively studied for their role in antiviral, antibacterial, and anticancer agents. The integration of a thiophene ring with a bifluorinated butanoic acid moiety in CAS No 2228296-23-7 creates a scaffold that could potentially interact with biological targets in novel ways, offering opportunities for the design of next-generation therapeutics.

One of the most compelling aspects of 2,2-difluoro-4-(thiophen-3-yl)butanoic acid is its versatility in synthetic chemistry. The carboxylic acid group provides a reactive site for further functionalization, enabling the attachment of various pharmacophores or linking groups. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules. Additionally, the bifluorinated backbone may influence the compound's solubility and lipophilicity, parameters that are critical in drug formulation and delivery.

Recent studies have highlighted the potential of fluorinated carboxylic acids as building blocks in drug development. For instance, researchers have explored their use in creating protease inhibitors and kinase inhibitors, which are key targets in oncology and infectious disease treatments. The unique electronic properties induced by the fluorine atoms could modulate enzyme activity or binding interactions, leading to improved therapeutic efficacy. The incorporation of a thiophene ring further enhances these possibilities by introducing aromaticity and potential π-stacking interactions with biological targets.

The synthesis of CAS No 2228296-23-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a research tool for developing novel synthetic protocols.

In materials science, 2,2-difluoro-4-(thiophen-3-yl)butanoic acid has shown promise as a precursor for advanced polymers and coatings. The presence of both fluorine atoms and an aromatic thiophene ring can impart thermal stability and chemical resistance to materials derived from this compound. Such properties are highly sought after in applications ranging from electronics to aerospace engineering. The ability to tailor these materials by modifying the molecular structure offers exciting prospects for innovation in industrial applications.

The compound's potential extends beyond its immediate applications; it serves as a platform for exploring new chemical space. By varying substituents or functional groups attached to the core structure, researchers can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development or novel materials with specific functionalities.

From an academic perspective, CAS No 2228296-23-7 exemplifies the intersection of organic chemistry, medicinal chemistry, and materials science. Its unique structure provides insights into how molecular design can influence physicochemical properties and biological activity. As research continues to uncover new applications for this compound, its significance is likely to grow further within both academic and industrial settings.

In conclusion,2,2-difluoro-4-(thiophen-3-yl)butanoic acid (CAS No: 2228296-23-7) represents a fascinating molecule with broad utility across multiple scientific disciplines. Its structural features offer opportunities for innovation in drug discovery and advanced material synthesis while serving as an important tool for developing new synthetic methodologies. As our understanding of its properties evolves through ongoing research efforts,this compound is poised to play an increasingly pivotal role in future scientific advancements.